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Compound of Interest

Compound Name: Indium telluride
CAS No.: 1312-45-4
Cat. No.: B072746
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

Indium Telluride (InzTes) is a semiconductor material with promising applications in various
electronic and optoelectronic devices. The formation of reliable, low-resistance ohmic contacts
is crucial for the fabrication and performance of these devices. An ohmic contact is a non-
rectifying junction that exhibits a linear current-voltage (I-V) characteristic, ensuring efficient
charge carrier injection and extraction. This document provides detailed techniques and
protocols for creating ohmic contacts to p-type indium telluride thin films. The methodologies
described are based on established deposition techniques and characterization methods
reported in the scientific literature.

Suitable Metals for Ohmic Contacts to p-type InzTes

Several metals have been identified to form ohmic contacts with p-type indium telluride. The
selection of the appropriate metal is a critical first step in the fabrication process.
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Deposition
Metal Symbol Contact Type Reference
Method(s)

Thermal
_ Evaporation, _
Silver Ag Ohmic [1][21[3][4]
Flash

Evaporation

Thermal
_ Evaporation, _
Tin sSn Ohmic [1][21[3][4]
Flash

Evaporation

Thermal
_ Evaporation, i
Indium In Ohmic [1][21[3][4]
Flash

Evaporation

Thermal
. Evaporation, _
Zinc Zn Ohmic [11[2][31[4]
Flash

Evaporation

Experimental Protocols for Ohmic Contact
Fabrication

The following sections detail the protocols for depositing various metals onto indium telluride
thin films to create ohmic contacts. The primary methods discussed are thermal evaporation
and flash evaporation.

Substrate Preparation

Proper substrate preparation is essential to ensure good adhesion of the metal contacts and to
remove any contaminants that may affect the electrical properties of the interface.

Protocol:
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e Cleaning: The indium telluride thin film substrates should be cleaned sequentially in
ultrasonic baths of trichloroethylene, acetone, and isopropanol for 10-15 minutes each.

» Rinsing: After each solvent cleaning step, rinse the substrates thoroughly with deionized (DI)
water.

e Drying: Dry the substrates using a stream of high-purity nitrogen gas.

o Plasma Treatment (Optional): To further remove any organic residues, an oxygen or argon
plasma treatment can be performed for 1-5 minutes prior to loading into the deposition
chamber.

Metal Deposition by Thermal Evaporation

Thermal evaporation is a widely used physical vapor deposition (PVD) technique for creating
thin metal films.

Protocol:

o Chamber Preparation: Load the cleaned In2Tes substrates into the thermal evaporation
chamber.

e Vacuum: Evacuate the chamber to a base pressure of at least 10~> Torr to minimize
contamination.

e Source Material: Place the desired metal (Ag, Sn, In, or Zn) of high purity (=99.99%) into a
suitable evaporation source (e.g., tungsten boat).

e Deposition:
o Heat the evaporation source until the metal starts to evaporate.
o Open the shutter to begin the deposition onto the substrates.

o Monitor the deposition rate and thickness using a quartz crystal microbalance. A typical
deposition rate is 1-5 A/s.
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o Deposit a metal film of the desired thickness, typically in the range of 100-500 nm. A
thickness of 500 nm has been reported for contacts with dimensions of 5 x 3 mm.[1][2]

o Cooling: After deposition, allow the substrates to cool down to room temperature before

venting the chamber.

Metal Deposition by Flash Evaporation

Flash evaporation is a variation of thermal evaporation that is particularly useful for depositing
alloys or compounds with components having different vapor pressures. For single-element
metals, it offers rapid deposition.

Protocol:

e Chamber and Substrate Preparation: Follow the same preparation steps as for thermal
evaporation.

e Source Material: Use a fine powder or small granules of the desired metal (Ag, Sn, In, or Zn).
o Deposition:

o Heat a ceramic bar or filament to a temperature significantly above the evaporation

temperature of the metal.

o Mechanically dispense small amounts of the source material onto the hot ceramic, causing
it to "flash" evaporate.

o The vapor then condenses on the substrates.

o Control the film thickness by the total amount of material evaporated and the deposition
time.

Post-Deposition Annealing

Annealing is a heat treatment process that can improve the electrical properties of the metal-
semiconductor contact by promoting interdiffusion and reducing defects at the interface.

Protocol:
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o Atmosphere: Place the samples in a tube furnace with a controlled atmosphere, typically an
inert gas such as nitrogen (N2) or argon (Ar), to prevent oxidation.

o Temperature and Time:

o Heat the furnace to the desired annealing temperature. For In2Tes, annealing
temperatures of 150 °C and 300 °C for 1 hour have been reported to improve the
structural and electrical properties of the film itself.[5]

o The optimal annealing parameters for specific metal contacts on In2Tes may require
experimental optimization. A temperature range of 150-400 °C and a duration of 30-60
minutes is a reasonable starting point for experimentation.

o Cooling: After annealing, allow the samples to cool down slowly to room temperature within
the inert atmosphere.

Characterization of Ohmic Contacts

The quality of the fabricated contacts should be evaluated to ensure they are ohmic and have
low contact resistance.

Current-Voltage (I-V) Measurement

The primary method to confirm an ohmic contact is to measure the |-V characteristics.
Protocol:

e Probing: Use a semiconductor parameter analyzer or a source-measure unit to apply a
voltage across two adjacent metal contacts and measure the resulting current.

» Voltage Sweep: Perform a voltage sweep from a negative to a positive value (e.g., -5V to +5
V) and record the current.

e Analysis: For an ohmic contact, the resulting I-V curve should be linear and symmetric
around the origin. Measurements are typically performed at room temperature (300 K).[1]
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Specific Contact Resistivity Measurement (Transmission
Line Method - TLM)

The Transmission Line Model (TLM) is a standard technique to determine the specific contact
resistivity (pc), a key figure of merit for ohmic contacts.

Protocol:

Patterning: Fabricate a series of rectangular metal contacts with a fixed width (W) and
varying gap spacings (L) on the InzTes film.

o Measurement: Measure the total resistance (R_T) between adjacent contacts for each gap
spacing.

» Plotting: Plot the total resistance (R_T) as a function of the gap spacing (L).
o Extraction of Parameters:

o The plot should be linear. The y-intercept of the linear fit gives 2R_c, where R_c is the
contact resistance.

o The slope of the line is equal to R_sh / W, where R_sh is the sheet resistance of the
semiconductor film.

o The x-intercept is equal to -2L_T, where L_T is the transfer length.

o The specific contact resistivity (pc) can then be calculated using the formula: pc =R_c *
L T*W.

Data Presentation

The following tables summarize the known information for creating ohmic contacts to InzTes
and provide a template for recording experimental results.

Table 1: Summary of Metals and Deposition Parameters for Ohmic Contacts to p-type In2Tes
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. Reported Reported ]
Deposition . . . Annealing
Metal Thickness Dimensions . Reference
Method Conditions
(nm) (mm)
Not specified,
Vacuum
Ag, Sn, In, Zn - 500 5x3 measurement  [1][2]
Deposition
sat 300 K
150 °C and
Thermal 300 °C for 1
; _ 500 - [5]
Evaporation hour (on
In2Tes film)
Table 2: Template for Recording Quantitative Contact Properties
. Specific
. Annealing . Contact
Metal Deposition Annealing Contact .
Temperatur ) . L. Resistance
Contact Method . Time (min) Resistivity
e (°C) 5 (RO(©Q
(pc) (Q-cm?)
Visualizations

The following diagrams illustrate the experimental workflows for ohmic contact fabrication and

characterization.
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Click to download full resolution via product page

Caption: Workflow for fabricating ohmic contacts on indium telluride.
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Caption: Workflow for Transmission Line Method (TLM) characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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